Cas no 1524826-39-8 (2-methyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxylic acid)

• Product Name: 2-methyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxylic acid
• CAS No: 1524826-39-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD30476818
• CID: 5161167
• PubChem ID: 82601244
• Update Time: 2025-08-05

2-methyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,4-c]pyrazole-3-carboxylic acid, 2,4,5,7-tetrahydro-2-methyl-
• 2-methyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxylic acid

• MDL： MFCD30476818
• Inchi： 1S/C8H10N2O3/c1-10-7(8(11)12)5-2-3-13-4-6(5)9-10/h2-4H2,1H3,(H,11,12)
• InChI Key： DMECOEMMNROFPE-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C2CCOCC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 2-methyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxylic acid

Introduction to 2-methyl-2H,4H,5H,7H-pyrano[3,4-cpyrazole-3-carboxylic acid (CAS No. 1524826-39-8)

2-methyl-2H,4H,5H,7H-pyrano[3,4-cpyrazole-3-carboxylic acid,CAS No. 1524826-39-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the pyrano[3,4-c]pyrazole class, a scaffold that has been extensively studied for its pharmacological properties. The presence of a carboxylic acid functional group at the 3-position of the pyrano[3,4-c]pyrazole core enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-methyl-2H,4H,5H,7H-pyrano[3,4-cpyrazole-3-carboxylic acid is characterized by a fused ring system consisting of a pyranone ring connected to a pyrazole ring. The methyl group at the 2-position and the carboxylic acid group at the 3-position contribute to its distinct chemical properties. This compound has been investigated for its potential role in various biological pathways, particularly in the context of anti-inflammatory and anticancer applications.

Recent research has highlighted the pharmacological significance of pyrano[3,4-c]pyrazole derivatives. Studies have demonstrated that these compounds exhibit inhibitory activity against several enzymes and receptors involved in inflammatory processes. For instance, derivatives of this scaffold have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, some pyrano[3,4-c]pyrazole compounds have been found to interact with kinase enzymes, making them candidates for anticancer therapies.

The synthesis of 2-methyl-2H,4H,5H,7H-pyrano[3,4-cpyrazole-3-carboxylic acid involves multi-step organic reactions that typically begin with the condensation of appropriate precursors to form the pyranone core. Subsequent functionalization at the 3-position introduces the carboxylic acid group. The chemical modifications of this compound have been explored to enhance its bioavailability and therapeutic efficacy. For example, esterification or amidation of the carboxylic acid group can improve solubility and metabolic stability.

In terms of biological activity, preliminary studies have suggested that 2-methyl-2H,4H,5H,7H-pyrano[3,4-cpyrazole-3-carboxylic acid may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. The interaction with biological targets such as nuclear factor kappa B (NF-κB) has been observed in vitro, indicating potential therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmaceutical industry is increasingly interested in heterocyclic compounds due to their diverse biological activities and structural versatility. 2-methyl-2H,4H,5H,7H-pyrano[3,4-cpyrazole-3-carboxylic acid is no exception and has been tested in various preclinical models to assess its safety and efficacy. The compound’s ability to cross cell membranes and interact with intracellular pathways makes it an attractive candidate for drug development.

Advances in computational chemistry have also played a crucial role in understanding the pharmacological properties of this compound. Molecular docking studies have been used to predict how 2-methyl-2H,4H,5H,7H-pyrano[3,4-cpyrazole-3-carboxylic acid might bind to specific receptors or enzymes. These simulations help researchers design analogs with improved binding affinities and selectivity.

The synthetic pathways for this compound have been optimized to improve yield and purity. Techniques such as catalytic hydrogenation and protecting group strategies have been employed to ensure high-quality intermediates. The availability of efficient synthetic routes is essential for large-scale production and further exploration of its pharmacological potential.

Future research directions may include exploring the drug-like properties of derivatives of 2-methyl-2H,4H,5H,7H-pyrano[3,4-cpyrazole-3-carboxylic acid, such as solubility enhancement and metabolic stability. Additionally，investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological systems.

In conclusion,2-methyl-2H，4 H，5 H，7 H - p y r a n o [ 3 ， 4 - c p y r a z o l e - 3 - c a r b o x y l i c ac i d(CAS No. 1524826-39-8) is a promising compound with significant potential in pharmaceutical applications。 Its unique structural features， coupled with preliminary evidence of biological activity， make it an exciting candidate for further research。 As our understanding of heterocyclic chemistry evolves， compounds like this are likely to play an increasingly important role in drug discovery and development。